Cas no 287966-51-2 (1H-Pyrazole, 4-chloro-3,5-bis(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 4-chloro-3,5-bis(trifluoromethyl)-
• CAS No: 287966-51-2
• MF: C₅HClF₆N₂
• MW: 238.518260717392
• CID: 1436559
• PubChem ID: 10198633
• Update Time: 2025-04-20

1H-Pyrazole, 4-chloro-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-3,5-bis(trifluoromethyl)-
• 287966-51-2
• 4-chloro-3,5-bis(trifluoromethyl)-1H-pyrazole
• SCHEMBL2876840
• 4-chloro-3,5-bistrifluoromethyl-1H-pyrazole

• Inchi： 1S/C5HClF6N2/c6-1-2(4(7,8)9)13-14-3(1)5(10,11)12/h(H,13,14)
• InChI Key： CBZZNONQUSUHMH-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NNC=1C(F)(F)F

Computed Properties

• Exact Mass: 237.97333
• Monoisotopic Mass: 237.9732447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68